Cas no 52218-05-0 (Hydrazinecarboxamide,2-[3-[(methylamino)carbonyl]-2H-1-benzopyran-2-ylidene]-)

• Product name: Hydrazinecarboxamide,2-[3-[(methylamino)carbonyl]-2H-1-benzopyran-2-ylidene]-
• CAS No: 52218-05-0
• MF: C₁₂H₁₂N₄O₃
• MW: 260.248682022095
• CID: 383321
• PubChem ID: 6306080

Hydrazinecarboxamide,2-[3-[(methylamino)carbonyl]-2H-1-benzopyran-2-ylidene]- Chemical and Physical Properties

Names and Identifiers

• Hydrazinecarboxamide,2-[3-[(methylamino)carbonyl]-2H-1-benzopyran-2-ylidene]-
• DTXSID00422440
• NSC-270388
• NSC270388
• 52218-05-0

• Inchi： InChI=1S/C12H12N4O3/c1-14-10(17)8-6-7-4-2-3-5-9(7)19-11(8)15-16-12(13)18/h2-6H,1H3,(H,14,17)(H3,13,16,18)/b15-11+
• InChI Key： DDFOLPHNNLMLGJ-RVDMUPIBSA-N
• SMILES： CNC(=O)C1=CC2=CC=CC=C2OC1=NNC(=O)N

Computed Properties

• Exact Mass: 260.09106
• Monoisotopic Mass: 260.09094026g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 106Ų
• XLogP3: 0.6

Experimental Properties

• PSA: 105.81